![molecular formula C8H11BrN2O2S B2891044 [(2-Bromophenyl)sulfamoyl]dimethylamine CAS No. 349540-50-7](/img/structure/B2891044.png)
[(2-Bromophenyl)sulfamoyl]dimethylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[(2-Bromophenyl)sulfamoyl]dimethylamine” is an organic compound with the chemical formula C8H11BrN2O2S and a molecular weight of 279.16 . It appears as a powder and is typically stored at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 1-bromo-2-(dimethylsulfamoylamino)benzene . Its InChI is InChI=1S/C8H11BrN2O2S/c1-11(2)14(12,13)10-8-6-4-3-5-7(8)9/h3-6,10H,1-2H3 and its SMILES representation is CN©S(=O)(=O)NC1=CC=CC=C1Br .Physical And Chemical Properties Analysis
“[(2-Bromophenyl)sulfamoyl]dimethylamine” is a powder that is stored at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.Mechanism of Action
Mode of Action
It’s known that sulfamoyl compounds often act as inhibitors of enzymes, binding to the active site and preventing the enzyme from catalyzing its usual reaction .
Biochemical Pathways
Sulfamoyl compounds are generally involved in a wide range of biochemical pathways, including those related to protein synthesis and metabolism .
Pharmacokinetics
Similar compounds are usually well-absorbed and distributed throughout the body, metabolized in the liver, and excreted in the urine .
Result of Action
Sulfamoyl compounds often result in the inhibition of enzyme activity, which can lead to a variety of downstream effects depending on the specific enzyme and pathway involved .
Action Environment
Environmental factors can influence the action, efficacy, and stability of [(2-Bromophenyl)sulfamoyl]dimethylamine . Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interactions with its targets .
Safety and Hazards
properties
IUPAC Name |
1-bromo-2-(dimethylsulfamoylamino)benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2O2S/c1-11(2)14(12,13)10-8-6-4-3-5-7(8)9/h3-6,10H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCJZXZTXNXADJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)NC1=CC=CC=C1Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.